Cas no 62869-34-5 (Benzoyl isocyanate, 2-fluoro-)

Benzoyl isocyanate, 2-fluoro- is a fluorinated derivative of benzoyl isocyanate, characterized by the presence of a fluorine substituent at the 2-position of the phenyl ring. This modification enhances its reactivity and selectivity in organic synthesis, particularly in the formation of ureas, carbamates, and other isocyanate-derived intermediates. The fluorine atom introduces electronic and steric effects, improving stability and influencing reaction pathways. The compound is valuable in pharmaceutical and agrochemical research, where precise functionalization is critical. Its high purity and consistent performance make it a reliable reagent for specialized applications, including cross-coupling reactions and heterocycle synthesis. Proper handling under inert conditions is recommended due to its moisture sensitivity.

Benzoyl isocyanate, 2-fluoro- structure

Product name:Benzoyl isocyanate, 2-fluoro-

CAS No:62869-34-5

MF:C₈H₄FNO₂

MW:165.121265411377

CID:429692

PubChem ID:13080392

Benzoyl isocyanate, 2-fluoro- Chemical and Physical Properties

Names and Identifiers

- Benzoyl isocyanate, 2-fluoro-
- 2-fluorobenzoyl isocyanate
- DTXSID80517565
- AKOS022300112
- REUCDVKHMVGFOG-UHFFFAOYSA-N
- 62869-34-5
- SCHEMBL4145212
- Inchi： InChI=1S/C8H4FNO2/c9-7-4-2-1-3-6(7)8(12)10-5-11/h1-4H
- InChI Key： REUCDVKHMVGFOG-UHFFFAOYSA-N
- SMILES： C1=CC=C(C(=C1)C(=O)N=C=O)F

Computed Properties

Exact Mass: 165.02262
Monoisotopic Mass: 165.02260653g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.5

Benzoyl isocyanate, 2-fluoro- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	PC404019-250mg	2-Fluorobenzoyl isocyanate	62869-34-5		250mg	£115.00	2022-10-14
Apollo Scientific	PC404019-1g	2-Fluorobenzoyl isocyanate	62869-34-5		1g	£715.00	2025-02-21

Benzoyl isocyanate, 2-fluoro- Related Literature

1. Stability and dissociation pathways of doped AunX+ clusters (X = Y, Er, Nb)†

Nele Veldeman,Ewald Janssens,Klavs Hansen,Jorg De Haeck,Roger E. Silverans,Peter Lievens Faraday Discuss., 2008,138, 147-162
2. Structure and magnetism of new hybrid cobalt hydroxide materials built from decorated brucite layers†

Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
3. Structural and electronic properties of the heterointerfaces for Cu2ZnSnS4 photovoltaic cells: a density-functional theory study†

J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
4. Structural transition and magnetic properties of Mn doped Bi0.88Sm0.12FeO3 ceramics†

N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
5. Transfer of photosynthetic NADP+/NADPH recycling activity to a porous metal oxide for highly specific, electrochemically-driven organic synthesis†

Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586

Additional information on Benzoyl isocyanate, 2-fluoro-

Comprehensive Overview of Benzoyl isocyanate, 2-fluoro- (CAS No. 62869-34-5)

Benzoyl isocyanate, 2-fluoro- (CAS No. 62869-34-5) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluorinated benzoyl group, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries increasingly focus on fluorinated compounds due to their enhanced stability and bioavailability, aligning with trends in drug discovery and sustainable chemistry.

The compound’s significance lies in its role as a building block for heterocyclic derivatives, which are pivotal in developing antimicrobial agents and kinase inhibitors. Recent studies highlight the growing demand for 2-fluoro-substituted compounds in oncology and neurology, addressing key challenges like drug resistance. This positions Benzoyl isocyanate, 2-fluoro- as a critical tool for modern medicinal chemistry.

From a synthetic perspective, the isocyanate functional group enables versatile reactions, including nucleophilic additions and cyclizations. Its reactivity with amines and alcohols facilitates the creation of urea and carbamate linkages, essential for polymer and peptide chemistry. Innovations in green chemistry further drive interest in optimizing its synthesis to reduce environmental impact.

Analytical characterization of CAS 62869-34-5 involves advanced techniques like NMR spectroscopy and HPLC-MS, ensuring purity for high-precision applications. Safety protocols emphasize proper handling under inert conditions, though it remains non-classified under stringent regulatory lists. FAQs often revolve around its solubility (e.g., in THF or DCM) and storage recommendations (−20°C under argon).

Market trends reflect rising investments in fluorine chemistry, with Benzoyl isocyanate, 2-fluoro- cited in patents for bioconjugation and proteomics. Its compatibility with click chemistry workflows also attracts attention in biotech. As AI-driven molecular design accelerates, this compound’s role in high-throughput screening is expected to expand.

In summary, Benzoyl isocyanate, 2-fluoro- exemplifies the intersection of innovation and utility in organic synthesis. Its applications span from small-molecule therapeutics to material science, underscoring its relevance in solving contemporary scientific challenges.